Cas no 28202-31-5 (2-(1,1,2,2-Tetrafluoroethoxy)nitrobenzene)

• Product Name: 2-(1,1,2,2-Tetrafluoroethoxy)nitrobenzene
• CAS No: 28202-31-5
• MF: C₈H₅F₄NO₃
• MW: 239.123816251755
• MDL: MFCD00042445
• CID: 284284
• PubChem ID: 119892
• Update Time: 2025-05-20

2-(1,1,2,2-Tetrafluoroethoxy)nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-nitro-2-(1,1,2,2-tetrafluoroethoxy)-
• 1-nitro-2-(1,1,2,2-tetrafluoroethoxy)benzene
• 2-Tetrafluoroethoxynitrobenzene
• EINECS 248-898-5
• PC6774
• AKOS017345220
• 1-Nitro-2-(1,1,2,2-tetrafluoroethoxy)-benzene
• FT-0608347
• alpha,alpha,beta,beta-Tetrafluoro-o-nitrophenetole
• A819371
• CS-0336054
• 1-nitro-2-(1, 1, 2, 2-tetrafluoroethoxy)benzene
• (E)-6,7-Dihydrobenzo[b]thiophen-4(5H)-oneoxime
• NS00050484
• MFCD00042445
• 28202-31-5
• SCHEMBL10499130
• DTXSID70182468
• 2-(1,1,2,2-Tetrafluoroethoxy)nitrobenzene
• Benzene, 1-nitro-2-(1,1,2,2-tetrafluoroethoxy)-

• MDL： MFCD00042445
• Inchi： 1S/C8H5F4NO3/c9-7(10)8(11,12)16-6-4-2-1-3-5(6)13(14)15/h1-4,7H
• InChI Key： NZPNQVWBJNSDMV-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(OC1C=CC=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 239.02100
• Monoisotopic Mass: 239.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 55A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1,471 g/cm3
• Boiling Point: 66-68°C 1mm
• Flash Point: >110°C
• Refractive Index: 1.459
• PSA: 55.05000
• LogP: 3.35470
• Solubility: Insoluble in water

2-(1,1,2,2-Tetrafluoroethoxy)nitrobenzene Security Information

• Hazard Statement： Toxic
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：TOXIC
• Risk Phrases：R20/21/22

Additional information on 2-(1,1,2,2-Tetrafluoroethoxy)nitrobenzene

Compound CAS No. 28202-31-5: 2-(1,1,2,2-Tetrafluoroethoxy)Nitrobenzene

The compound with CAS No. 28202-31-5, commonly referred to as 2-(1,1,2,2-Tetrafluoroethoxy)Nitrobenzene, is a highly specialized organic chemical. This compound is characterized by its unique structure, which includes a nitro group attached to a benzene ring and a tetrafluoroethoxy substituent. The presence of the nitro group imparts strong electron-withdrawing properties, while the tetrafluoroethoxy group contributes to the compound's stability and reactivity.

Recent studies have highlighted the importance of electron-withdrawing groups in enhancing the reactivity of aromatic compounds. In the case of 2-(1,1,2,2-Tetrafluoroethoxy)Nitrobenzene, the combination of the nitro and tetrafluoroethoxy groups creates a highly activated aromatic system. This makes the compound an excellent candidate for various applications in organic synthesis and materials science.

The synthesis of CAS No. 28202-31-5 involves a multi-step process that typically begins with the nitration of benzene derivatives. The introduction of the tetrafluoroethoxy group is achieved through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound.

In terms of applications, nitrobenzene derivatives like CAS No. 28202-31-5 are widely used in pharmaceutical research due to their potential as intermediates in drug synthesis. Additionally, these compounds are employed in agrochemicals and advanced materials development. The tetrafluoroethoxy group also contributes to the compound's thermal stability and resistance to degradation under harsh conditions.

The latest research on CAS No. 28202-31-5 has focused on its role in creating novel materials with tailored electronic properties. For instance, studies have shown that incorporating this compound into polymer matrices can enhance electrical conductivity without compromising mechanical integrity. This opens up new possibilities for its use in electronic devices and energy storage systems.

In conclusion, CAS No. 2820